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Compound of Interest

Compound Name: CP 93129 dihydrochloride

CAS No.: 1435934-27-2

Cat. No.: B15615126

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro use of CP 93129
dihydrochloride, a potent and selective 5-HT1B receptor agonist, in brain slice preparations.

The protocols outlined below are based on established methodologies for studying its effects

on neurotransmitter release and synaptic transmission.

Introduction
CP 93129 dihydrochloride is a valuable pharmacological tool for investigating the role of

serotonin 1B (5-HT1B) receptors in neural circuitry. These receptors are primarily located on

presynaptic terminals and, when activated, typically inhibit the release of various

neurotransmitters, including glutamate and GABA.[1][2] In brain slice preparations, CP 93129

allows for the functional characterization of 5-HT1B receptors in specific brain regions and their

modulatory effects on synaptic activity.
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CP 93129 acts as an agonist at 5-HT1B receptors, which are G-protein coupled receptors

(GPCRs). Upon binding, the receptor activates an intracellular signaling cascade that ultimately

leads to the inhibition of voltage-gated calcium channels. This reduction in calcium influx into

the presynaptic terminal is the primary mechanism by which CP 93129 inhibits neurotransmitter

release.
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Figure 1: Signaling pathway of CP 93129-mediated inhibition of neurotransmitter release.
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Quantitative Data Summary
The following tables summarize quantitative data from various studies on the effects of CP

93129 in brain slice preparations.

Table 1: Potency of CP 93129 in Brain Slices

Brain Region Preparation Effect EC₅₀ Reference

Hippocampus

(CA1)
Rat Mini-slices

Inhibition of poly-

epscs
55 nM [1]

Globus Pallidus Rat Slices
Inhibition of [³H]-

GABA release

Not explicitly

stated, but

concentration-

dependent

inhibition

observed from

0.6-16.2 µM

[3]

Table 2: Effects of CP 93129 on Synaptic Transmission

Brain Region Connection
CP 93129
Concentration

Effect on IPSC
Amplitude

Reference

Striatum
D2-SPN to D1-

SPN
2 µM

Significant

reduction
[4]

Striatum
D1-SPN to D2-

SPN
2 µM

Significant

reduction
[4]

Experimental Protocols
Acute Brain Slice Preparation
This protocol describes the general procedure for preparing acute brain slices suitable for

electrophysiology or neurotransmitter release assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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